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Compound of Interest

Compound Name: 4-Aminophenol

Cat. No.: B1666318

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 4-
aminophenol in various organic solvents. The information contained herein is critical for
professionals in drug development, chemical synthesis, and materials science, where 4-
aminophenol is a key intermediate. This document presents quantitative solubility data,
detailed experimental protocols for solubility determination, and a visual representation of the
experimental workflow.

Quantitative Solubility Data

The solubility of 4-aminophenol is a crucial parameter for its application in synthesis,
formulation, and purification processes. The following tables summarize the quantitative
solubility data of 4-aminophenol in a range of common organic solvents and water at various
temperatures. The data has been compiled from various scientific and technical sources.

Table 1: Solubility of 4-Aminophenol in Various Organic Solvents
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Solvent Temperature (°C) Solubility ( g/100 mL)
Acetonitrile 25 23[1]

Ethyl Acetate 25 15[1]

Acetone 25 12[1]

Ethanol 25 4.5[1]

Diethyl Ether 25 1.2[1]

Toluene 25 0.8[1]

Benzene Not Specified Negligible[1]

Chloroform Not Specified Negligible[1]

Dimethyl Sulfoxide (DMSO) Not Specified Very Soluble[1][2]

Table 2: Solubility of 4-Aminophenol in Water at Different Temperatures

Temperature (°C)

Solubility ( g/100 mL)

0 11

10 1.283

20 1.575

25 1.5[1]

30 1.865

40 2.248

60 3.475

80 7.322

100 27.01
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Experimental Protocol: Determination of 4-
Aminophenol Solubility

The following is a detailed methodology for the experimental determination of the solubility of 4-
aminophenol in an organic solvent using the isothermal equilibrium method followed by
gravimetric analysis. This method is a reliable and widely used technique for generating
accurate solubility data.

Objective: To determine the equilibrium solubility of 4-aminophenol in a selected organic
solvent at a specific temperature.

Materials and Equipment:

4-Aminophenol (analytical grade)

o Selected organic solvent (HPLC grade)

o Thermostatically controlled shaker bath or incubator
e Analytical balance (+ 0.0001 g)

¢ Glass vials with screw caps

e Spatula

» Volumetric flasks

e Pipettes

e Syringe filters (0.45 um, solvent-compatible)
o Evaporating dish

e Drying oven

Procedure:

e Preparation of Saturated Solution:
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o Add an excess amount of 4-aminophenol to a series of glass vials. The excess solid is
crucial to ensure that equilibrium is reached with a solid phase present.

o Add a known volume of the selected organic solvent to each vial.

o Securely cap the vials to prevent solvent evaporation.

Equilibration:

o Place the vials in a thermostatically controlled shaker bath set to the desired temperature.

o Allow the mixtures to equilibrate for a sufficient period (typically 24-72 hours) with
continuous agitation. The exact time should be determined by preliminary experiments to
ensure equilibrium is reached (i.e., the concentration of the solute in the solution does not
change over time).

Sample Collection and Filtration:

o After equilibration, allow the vials to stand undisturbed at the set temperature for a short
period to allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using
a pre-warmed pipette to avoid premature crystallization.

o Immediately filter the collected supernatant through a 0.45 um syringe filter into a pre-
weighed, clean, and dry evaporating dish. This step is critical to remove any undissolved
solid particles.

Gravimetric Analysis:

o Weigh the evaporating dish containing the filtered saturated solution to determine the
mass of the solution.

o Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the
solvent without decomposing the 4-aminophenol (e.g., 60-80°C).

o Continue drying until a constant weight of the residue (4-aminophenol) is achieved. This
indicates that all the solvent has evaporated.
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o Allow the evaporating dish to cool to room temperature in a desiccator before weighing it
again to determine the mass of the dissolved 4-aminophenol.

» Calculation of Solubility:

o Calculate the mass of the solvent by subtracting the mass of the 4-aminophenol residue
from the total mass of the solution.

o Express the solubility in grams of 4-aminophenol per 100 mL of the solvent. If the density
of the solvent at the experimental temperature is known, the mass of the solvent can be
converted to volume.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of 4-aminophenol.
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Caption: Experimental workflow for determining 4-aminophenol solubility.
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This guide provides essential data and methodologies to support research and development
activities involving 4-aminophenol. The provided solubility data serves as a valuable
reference, while the detailed experimental protocol offers a practical framework for in-house
solubility studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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